Cas no 65147-89-9 (6-Bromo-2-phenyl-1h-imidazo4,5-bpyridine)

• Product Name: 6-Bromo-2-phenyl-1h-imidazo4,5-bpyridine
• CAS No: 65147-89-9
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• MDL: MFCD03081184
• CID: 404859
• PubChem ID: 4789370
• Update Time: 2025-04-19

6-Bromo-2-phenyl-1h-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-phenyl-
• 6-Brom-2-phenylimidazo<4,5-b>pyridin
• 6-bromo-2-phenyl-1(3)H-imidazo[4,5-b]pyridine
• 6-bromo-2-phenyl-1H-imidazo<4,5-b>pyridine
• HMS1720N19
• 5-Bromo-2-phenyl-7-azabenzimidazole
• UQEYLXNLWAHTFF-UHFFFAOYSA-N
• ST2412214
• AB0026062
• AX8213202
• W7649
• 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine
• 2-Phenyl-6-bromo-1H-imidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-
• SR-01000069151
• CS-0156369
• AKOS001064167
• SR-01000069151-1
• SCHEMBL13607760
• DS-0432
• DTXSID70406550
• MFCD03081184
• Z89269949
• SCHEMBL1667430
• AKOS015919485
• 65147-89-9
• CHEMBL4527589
• AN-829/13539505
• 6-Bromo-2-phenyl-1h-imidazo4,5-bpyridine

• MDL： MFCD03081184
• Inchi： 1S/C12H8BrN3/c13-9-6-10-12(14-7-9)16-11(15-10)8-4-2-1-3-5-8/h1-7H,(H,14,15,16)
• InChI Key： UQEYLXNLWAHTFF-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 272.99000
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 3.38740